(2Z)-6-hydroxy-2-(2,4,5-trimethoxybenzylidene)-1-benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-hydroxy-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C18H16O6/c1-21-13-9-16(23-3)15(22-2)6-10(13)7-17-18(20)12-5-4-11(19)8-14(12)24-17/h4-9,19H,1-3H3/b17-7-
• InChI Key: DQTMJIUNXVVYJR-IDUWFGFVSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C=C2C(=O)C3=C(O2)C=C(C=C3)O)OC)OC
• Isomeric SMILES: COC1=CC(=C(C=C1/C=C\2/C(=O)C3=C(O2)C=C(C=C3)O)OC)OC
• Molecular Formula: C18H16O6
• Molecular Weight: 328.3 g/mol
• CAS No.: 256531-54-1

Description

(2Z)-6-hydroxy-2-(2,4,5-trimethoxybenzylidene)-1-benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C18H16O6 and its molecular weight is 328.32. The purity is usually 95%.
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Scientific Research Applications

Bioactivity and Synthesis

Benzofuran compounds, including (2Z)-6-hydroxy-2-(2,4,5-trimethoxybenzylidene)-1-benzofuran-3(2H)-one, are widely present in nature and exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. Due to these significant biological properties, these compounds have garnered attention from chemical and pharmaceutical researchers worldwide. Recent studies have developed novel methods for constructing benzofuran rings, contributing to the synthesis of complex benzofuran derivatives and facilitating the development of potential natural drug lead compounds (Miao et al., 2019).

Antimicrobial Applications

Benzofuran derivatives, including this compound, are increasingly recognized for their potential in antimicrobial therapy. The unique structural features of benzofuran and its wide range of biological activities make it a privileged structure in the field of drug discovery, particularly in the search for efficient antimicrobial candidates. Benzofuran derivatives like psoralen, 8-methoxypsoralen, and angelicin have been used in the treatment of skin diseases such as cancer or psoriasis. Ongoing research continues to highlight the antimicrobial efficacy of benzofuran scaffolds against a variety of microbial agents (Hiremathad et al., 2015).